Cas no 3476-78-6 (2-hydroxy-2-methylcyclohexan-1-one)

3476-78-6 structure
Product Name:2-hydroxy-2-methylcyclohexan-1-one
CAS No:3476-78-6
Molecular Formula:C7H12O2
Molecular Weight:128.16898
MDL:MFCD21338547
CID:1466127
PubChem ID:12395949
2-hydroxy-2-methylcyclohexan-1-one Properties
Names and Identifiers
-
- Cyclohexanone, 2-hydroxy-2-methyl-
- 2-hydroxy-2-methylcyclohexan-1-one
- 2-methyl-2-hydroxy-1-cyclohexanone
- 2-hydroxy-2-methylcyclohexanone
- RMLMTLCQCHBROG-UHFFFAOYSA-
- DTXSID80496220
- RMLMTLCQCHBROG-UHFFFAOYSA-N
- InChI=1/C7H12O2/c1-7(9)5-3-2-4-6(7)8/h9H,2-5H2,1H3
- AKOS015906402
- methyl-1-hydroxy-cyclohexan-2-one
- SCHEMBL8677429
- EN300-2996639
- 3476-78-6
-
- MDL: MFCD21338547
- InChIKey: RMLMTLCQCHBROG-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H12O2/c1-7(9)5-3-2-4-6(7)8/h9H,2-5H2,1H3
- SMILES: CC1(CCCCC1=O)O
Computed Properties
- Exact Mass: 128.08376
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 128.083729621g/mol
- Heavy Atom Count: 9
- Complexity: 131
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-hydroxy-2-methylcyclohexan-1-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P007CAM-50mg |
Cyclohexanone, 2-hydroxy-2-methyl- |
3476-78-6 | 95% | 50mg |
$332.00 | 2024-05-04 | |
A2B Chem LLC | AD41726-50mg |
Cyclohexanone, 2-hydroxy-2-methyl- |
3476-78-6 | 95% | 50mg |
$273.00 | 2024-04-20 | |
Aaron | AR007CIY-50mg |
Cyclohexanone, 2-hydroxy-2-methyl- |
3476-78-6 | 95% | 50mg |
$336.00 | 2025-02-14 | |
Enamine | EN300-2996639-0.05g |
2-hydroxy-2-methylcyclohexan-1-one |
3476-78-6 | 95.0% | 0.05g |
$226.0 | 2025-03-19 |
2-hydroxy-2-methylcyclohexan-1-one Related Literature
-
R. H. Jaeger,Herchel Smith J. Chem. Soc. 1955 160
-
2. Electro-organic chemistry. Part 93. Electro-organic transformation of aldehydes and ketones to α-hydroxylated acetals utilizing mediators and some synthetic uses of the productsTatsuya Shono,Yoshihiro Matsumura,Kenji Inoue,Fumiaki Iwasaki J. Chem. Soc. Perkin Trans. 1 1986 73
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